Cas no 1781535-19-0 (3-Bromo-4-methylpyridine-5-acetic acid)

3-Bromo-4-methylpyridine-5-acetic acid is a versatile heterocyclic compound featuring a pyridine core substituted with bromo, methyl, and acetic acid functional groups. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromo substituent offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions, while the acetic acid moiety enhances solubility and facilitates derivatization. The methyl group contributes to steric and electronic modulation, influencing reactivity and selectivity. This compound is well-suited for constructing complex molecular frameworks, enabling the development of bioactive molecules with tailored properties. Its stability and synthetic utility make it a practical choice for research and industrial applications.

3-Bromo-4-methylpyridine-5-acetic acid structure

1781535-19-0 structure

Product Name:3-Bromo-4-methylpyridine-5-acetic acid

CAS No:1781535-19-0

MF:C₈H₈BrNO₂

MW:230.058621406555

CID:4901525

Update Time:2025-11-05

3-Bromo-4-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-methylpyridine-5-acetic acid
- Inchi： 1S/C8H8BrNO2/c1-5-6(2-8(11)12)3-10-4-7(5)9/h3-4H,2H2,1H3,(H,11,12)
- InChI Key： FUWUXTFNLQAXJC-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(CC(=O)O)=C1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
XLogP3: 1.4
Topological Polar Surface Area: 50.2

3-Bromo-4-methylpyridine-5-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029012011-250mg	3-Bromo-4-methylpyridine-5-acetic acid	1781535-19-0	95%	250mg	$970.20	2022-04-02
Alichem	A029012011-1g	3-Bromo-4-methylpyridine-5-acetic acid	1781535-19-0	95%	1g	$2,837.10	2022-04-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Bromo-4-methylpyridine-5-acetic acid

Recent Advances in the Application of 3-Bromo-4-methylpyridine-5-acetic acid (CAS: 1781535-19-0) in Chemical Biology and Pharmaceutical Research

3-Bromo-4-methylpyridine-5-acetic acid (CAS: 1781535-19-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromo and acetic acid functional groups, has demonstrated versatile applications in drug discovery, medicinal chemistry, and chemical biology. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 3-Bromo-4-methylpyridine-5-acetic acid as a building block for the synthesis of pyridine-based kinase inhibitors. The researchers successfully incorporated this compound into a series of novel molecules targeting JAK3 kinases, which are implicated in autoimmune diseases. The study reported improved selectivity and potency profiles compared to previous generations of inhibitors, with the bromo substituent playing a crucial role in target binding interactions.

In the field of anti-inflammatory drug development, a recent patent application (WO2023056789) disclosed novel derivatives of 3-Bromo-4-methylpyridine-5-acetic acid that exhibit potent COX-2 inhibitory activity. The lead compound from this series showed remarkable selectivity for COX-2 over COX-1 (selectivity ratio > 100:1) and demonstrated significant anti-inflammatory effects in animal models of rheumatoid arthritis with reduced gastrointestinal side effects compared to traditional NSAIDs.

From a chemical biology perspective, researchers at Harvard Medical School have utilized 3-Bromo-4-methylpyridine-5-acetic acid as a versatile handle for protein labeling and bioconjugation. The bromo group serves as an effective site for palladium-catalyzed cross-coupling reactions, while the acetic acid moiety enables facile conjugation to amine-containing biomolecules. This dual functionality has enabled the development of novel chemical probes for studying protein-protein interactions in live cells.

The synthetic accessibility of 3-Bromo-4-methylpyridine-5-acetic acid has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described a scalable, continuous-flow synthesis of this compound with significantly improved yield (85% vs. previous 62%) and reduced environmental impact. This development is particularly important for potential industrial-scale applications in pharmaceutical manufacturing.

Looking forward, the unique structural features of 3-Bromo-4-methylpyridine-5-acetic acid continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) design, where its rigid pyridine core and functional handles may contribute to improved molecular properties. Additionally, computational studies are underway to better understand its conformational preferences and how these influence biological activity when incorporated into larger molecular frameworks.